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molecular formula H12N3O7P B1589347 Hydroxylammonium phosphate (3:1) CAS No. 20845-01-6

Hydroxylammonium phosphate (3:1)

Cat. No. B1589347
CAS RN: 20845-01-6
M. Wt: 197.09 g/mol
InChI Key: ZOYOYNHYKLRFRQ-UHFFFAOYSA-K
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Patent
US06316639B1

Procedure details

500 mg (3.08 mmol) of 4-methylphthalic anhydride and 243 mg (1.23 mmol) of hydroxylammonium phosphate were mixed and heated with 1 ml of water at a bath temperature of 130° C. for 3 hours. The cooled mixture was digested with 30 ml of water. The precipitate which formed was filtered off with suction and dried at 60° C. under reduced pressure. The yield was 437 mg (80%).
Name
4-methylphthalic anhydride
Quantity
500 mg
Type
reactant
Reaction Step One
Name
hydroxylammonium phosphate
Quantity
243 mg
Type
reactant
Reaction Step One
Name
water
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
4-methyl-N-hydroxyphthalimide

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:3]=[C:4]2[C:9](=O)[O:8][C:6](=[O:7])[C:5]2=[CH:11][CH:12]=1.P([O-])([O-])([O-])=O.[OH:18][NH3+:19].O[NH3+].O[NH3+]>O>[CH3:1][C:2]1[CH:3]=[C:4]2[C:9](=[O:8])[N:19]([OH:18])[C:6](=[O:7])[C:5]2=[CH:11][CH:12]=1 |f:1.2.3.4|

Inputs

Step One
Name
4-methylphthalic anhydride
Quantity
500 mg
Type
reactant
Smiles
CC=1C=C2C(C(=O)OC2=O)=CC1
Name
hydroxylammonium phosphate
Quantity
243 mg
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].O[NH3+].O[NH3+].O[NH3+]
Step Two
Name
water
Quantity
30 mL
Type
solvent
Smiles
O
Step Three
Name
water
Quantity
1 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The precipitate which formed
FILTRATION
Type
FILTRATION
Details
was filtered off with suction
CUSTOM
Type
CUSTOM
Details
dried at 60° C. under reduced pressure

Outcomes

Product
Name
4-methyl-N-hydroxyphthalimide
Type
Smiles
CC=1C=C2C(C(=O)N(C2=O)O)=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.